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Compound of Interest

Compound Name:
Tert-butyl (6-fluoropyridin-3-

yl)carbamate

Cat. No.: B070831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl (6-fluoropyridin-3-yl)carbamate (CAS No. 171178-41-9) is a fluorinated pyridine

derivative incorporating a tert-butoxycarbonyl (Boc) protecting group.[1] This compound is of

significant interest to the pharmaceutical and agrochemical industries as a versatile synthetic

intermediate. Its structural motifs, the fluoropyridine core and the carbamate group, are

prevalent in a wide array of biologically active molecules. This guide provides a comprehensive

overview of its physicochemical properties, a detailed experimental protocol for its synthesis,

and its potential applications in research and development.

Physicochemical Data
The experimental physicochemical data for Tert-butyl (6-fluoropyridin-3-yl)carbamate is not

extensively reported in publicly available literature. The following table summarizes the

available data for the compound and its close structural analogs to provide an estimated

profile.
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Property Value Source/Analogy

Molecular Formula C₁₀H₁₃FN₂O₂

Molecular Weight 212.22 g/mol [1]

Physical Form Solid

Melting Point 127-129 °C
Analog: Tert-butyl (6-

chloropyridin-3-yl)carbamate

Boiling Point 283.7 °C at 760 mmHg
Analog: Tert-butyl (6-

chloropyridin-3-yl)carbamate

pKa Data not available

LogP Data not available

Solubility Data not available

CAS Number 171178-41-9 [1]

Synthesis Protocol
The synthesis of Tert-butyl (6-fluoropyridin-3-yl)carbamate can be achieved through the

protection of the amino group of 5-amino-2-fluoropyridine with a tert-butoxycarbonyl (Boc)

group. A general and reliable method involves the use of di-tert-butyl dicarbonate (Boc)₂O or

tert-butyl chloroformate in the presence of a suitable base.

Experimental Protocol: Synthesis of Tert-butyl (6-
fluoropyridin-3-yl)carbamate
This protocol is adapted from the synthesis of a structurally similar compound, tert-butyl (3-

amino-5-fluoropyridin-2-yl)carbamate.[2]

Materials:

5-Amino-2-fluoropyridine

Di-tert-butyl dicarbonate ((Boc)₂O)
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Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 5-amino-2-fluoropyridine (1.0 eq) in anhydrous dichloromethane.

Addition of Base: Add triethylamine (1.2 eq) to the solution and stir for 10-15 minutes at room

temperature.

Addition of Boc Anhydride: To the stirring solution, add di-tert-butyl dicarbonate (1.1 eq)

portion-wise.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.
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Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

The crude product can be purified by flash column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes, to yield Tert-butyl (6-fluoropyridin-3-
yl)carbamate as a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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